Norvaline betaine
Overview
Description
Norvaline betaine is an alpha-amino acid.
Scientific Research Applications
Biosynthesis of L-Norvaline
L-Norvaline, a key intermediate in the production of the antihypertensive drug Perindopril, can be produced through an environmentally friendly desymmetrization process. This method, which shows over 99% enantiomeric excess and a 96.7% conversion rate, provides a sustainable strategy for pharmaceutical manufacturing (Yunlong et al., 2017).
Neuroprotective Effects in Alzheimer's Disease
L-Norvaline has demonstrated potential as a therapeutic agent against Alzheimer's Disease (AD). It reverses cognitive decline in AD mouse models, suggesting neuroprotective effects through reduced beta-amyloidosis and microgliosis (Polis et al., 2019).
Accumulation in Escherichia coli
Norvaline accumulates in Escherichia coli W3110 following a shift to oxygen limitation. This finding is relevant for recombinant protein production and may have broader implications for the physiology of E. coli under oxygen-limited conditions (Soini et al., 2008).
Impact on Protein Structure
Misincorporation of norvaline into proteins can disrupt their structure, as shown in molecular dynamics studies. Norvaline's insertion, especially within β-sheet secondary elements, has a more destructive effect compared to proteinogenic valine, contributing to higher toxicity (Škibola et al., 2022).
Oxidative Stress Mitigation
L-Norvaline, combined with alpha-tocopherol, shows effectiveness in mitigating oxidative stress in testes of hyperglycemic male rats. This combination demonstrated significant improvements in antioxidant enzyme levels and reduced lipid peroxidation (De & Singh, 2016).
Synthesis of β-Hydroxy Norvaline
An efficient method for synthesizing β-hydroxy norvaline from L-serine has been developed. This process, yielding enantiopure diastereoisomers, is pivotal for potential pharmaceutical applications (Andrés et al., 2000).
Metabolic Syndrome Alleviation
L-Norvaline shows promising results in alleviating abnormalities associated with metabolic syndrome in hyperlipidemic diabetic rats. Its administration led to improvements in body weight, insulin resistance, lipid profile, and inflammatory markers (Dobhal et al., 2021).
properties
Product Name |
Norvaline betaine |
|---|---|
Molecular Formula |
C8H17NO2 |
Molecular Weight |
159.23 g/mol |
IUPAC Name |
2-(trimethylazaniumyl)pentanoate |
InChI |
InChI=1S/C8H17NO2/c1-5-6-7(8(10)11)9(2,3)4/h7H,5-6H2,1-4H3 |
InChI Key |
HLERILKGMXJNBU-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(C(=O)[O-])[N+](C)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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